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Compound of Interest

Compound Name: (S)-3-N-Cbz-amino-succinimide

Cat. No.: B1354008 Get Quote

In-Depth Technical Guide: (S)-3-N-Cbz-amino-
succinimide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-3-N-Cbz-amino-succinimide,

a molecule of interest in the field of medicinal chemistry, particularly for its potential as an

anticonvulsant agent. This document details its chemical properties, synthesis, and biological

activity, presenting data in a clear and accessible format for research and development

purposes.

Core Molecular and Physical Properties
(S)-3-N-Cbz-amino-succinimide, a derivative of succinimide, possesses a molecular structure

that lends itself to potential therapeutic applications. Its fundamental properties are

summarized below.
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Property Value

Molecular Formula C₁₂H₁₂N₂O₄

Molecular Weight 248.23 g/mol

IUPAC Name
Benzyl N-[(3S)-2,5-dioxopyrrolidin-3-

yl]carbamate

CAS Number 60846-91-5

Appearance White to yellow solid

Canonical SMILES
C1=CC=C(C=C1)COC(=O)NC2C(C(=O)NC2=O

)

Synthesis
The synthesis of (S)-3-N-Cbz-amino-succinimide is typically achieved through the cyclization

of the corresponding protected amino acid, (S)-N-Cbz-aspartic acid.

Conceptual Synthesis Workflow
The general synthetic route involves the activation of the carboxylic acid groups of N-Cbz-L-

aspartic acid followed by intramolecular cyclization to form the succinimide ring.

Starting Material

Reaction Product

N-Cbz-L-aspartic acid

ReactionCyclization Agent (S)-3-N-Cbz-amino-succinimide
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Caption: General synthesis workflow for (S)-3-N-Cbz-amino-succinimide.

Experimental Protocol: Synthesis from (S)-N-Cbz-
Aspartic Acid
While a universally standardized, step-by-step protocol is not available in a single source, the

synthesis can be performed based on established methods for succinimide formation from

aspartic acid derivatives. A representative procedure is outlined below:

Activation of Carboxylic Acid: (S)-N-Cbz-aspartic acid is dissolved in a suitable aprotic

solvent (e.g., dichloromethane, tetrahydrofuran). A dehydrating agent or coupling reagent

(e.g., dicyclohexylcarbodiimide (DCC) or acetic anhydride) is added to facilitate the formation

of an activated intermediate, such as an anhydride.

Cyclization: The reaction mixture is stirred, often at room temperature or with gentle heating,

to promote the intramolecular cyclization, leading to the formation of the succinimide ring.

Work-up and Purification: Upon completion of the reaction, the mixture is filtered to remove

any precipitated by-products (e.g., dicyclohexylurea if DCC is used). The filtrate is then

washed with aqueous solutions (e.g., dilute acid and brine) to remove impurities. The organic

layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is

removed under reduced pressure.

Recrystallization: The crude product is purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure (S)-3-N-Cbz-amino-
succinimide as a crystalline solid.

Biological Activity: Anticonvulsant Properties
(S)-3-N-Cbz-amino-succinimide has been identified as a potential anticonvulsant agent. Its

efficacy has been evaluated in preclinical animal models of seizures, primarily the Maximal

Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests in mice.

Anticonvulsant Activity Data
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Test Species ED₅₀ (mg/kg)

Maximal Electroshock (MES) Mouse 103

Pentylenetetrazole (scPTZ) Mouse 78.1

ED₅₀ (Median Effective Dose) is the dose of a drug that produces a therapeutic response in

50% of the population that takes it.

Experimental Protocols: Anticonvulsant Screening
The following are generalized protocols for the MES and scPTZ tests, which are standard

preliminary screens for anticonvulsant drugs.

Maximal Electroshock (MES) Test

This test is a model for generalized tonic-clonic seizures.

Animals: Male albino mice are typically used.

Drug Administration: The test compound, (S)-3-N-Cbz-amino-succinimide, is suspended in

a vehicle (e.g., 0.5% methylcellulose) and administered intraperitoneally (i.p.) at various

doses.

Induction of Seizure: At a predetermined time after drug administration (e.g., 30 or 60

minutes), a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) is delivered

through corneal or auricular electrodes.

Endpoint: The ability of the drug to prevent the tonic hindlimb extension phase of the seizure

is recorded as the endpoint. The ED₅₀ is then calculated.

Subcutaneous Pentylenetetrazole (scPTZ) Test

This test is a model for absence seizures.

Animals: Male albino mice are typically used.

Drug Administration: The test compound is administered as described in the MES test.
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Induction of Seizure: At a predetermined time after drug administration, a convulsant dose of

pentylenetetrazole (e.g., 85 mg/kg) is injected subcutaneously.

Endpoint: The animals are observed for a set period (e.g., 30 minutes), and the ability of the

test compound to prevent clonic seizures is recorded. The ED₅₀ is calculated based on the

dose that protects 50% of the animals from seizures.

Proposed Mechanism of Action
The precise mechanism of action for (S)-3-N-Cbz-amino-succinimide is still under

investigation. However, based on the known mechanisms of other succinimide anticonvulsants,

it is hypothesized to modulate neuronal excitability.

Potential Signaling Pathway Involvement
Succinimide anticonvulsants are known to primarily target ion channels in the brain. The two

main proposed mechanisms are the blockade of T-type calcium channels and the modulation of

voltage-gated sodium channels. These actions reduce the abnormal electrical activity in the

brain that leads to seizures.
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(S)-3-N-Cbz-amino-succinimide
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Voltage-gated Sodium Channels
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Reduced Calcium Influx Altered Sodium Conductance

Reduced Neuronal Excitability

Anticonvulsant Effect
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Caption: Proposed mechanism of action for succinimide anticonvulsants.

Further research is required to definitively elucidate the specific molecular targets and signaling

pathways modulated by (S)-3-N-Cbz-amino-succinimide.

Conclusion
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(S)-3-N-Cbz-amino-succinimide is a promising compound with demonstrated anticonvulsant

activity in preclinical models. Its straightforward synthesis from a readily available chiral

precursor makes it an attractive candidate for further investigation. Future studies should focus

on a more detailed elucidation of its mechanism of action, pharmacokinetic profiling, and

evaluation in a broader range of seizure models to fully assess its therapeutic potential. This

technical guide provides a foundational resource for researchers and drug development

professionals interested in exploring the potential of this and related compounds.

To cite this document: BenchChem. [Molecular weight and formula of (S)-3-N-Cbz-amino-
succinimide.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354008#molecular-weight-and-formula-of-s-3-n-
cbz-amino-succinimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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